Cas no 524005-39-8 (1,4-Benzodioxin-6-carboxaldehyde, 5-chloro-2,3-dihydro-)

• Product Name: 1,4-Benzodioxin-6-carboxaldehyde, 5-chloro-2,3-dihydro-
• CAS No: 524005-39-8
• MF: C₉H₇ClO₃
• MW: 198.603081941605
• CID: 4019598
• PubChem ID: 85829070
• Update Time: 2025-06-30

1,4-Benzodioxin-6-carboxaldehyde, 5-chloro-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-6-carboxaldehyde, 5-chloro-2,3-dihydro-
• 5-chloro-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde
• EN300-6472625
• 991-882-4
• 5-chloro-2,3-dihydrobenzo[b][1,4]dioxine-6-carbaldehyde
• Z1862012172
• 524005-39-8

• Inchi： 1S/C9H7ClO3/c10-8-6(5-11)1-2-7-9(8)13-4-3-12-7/h1-2,5H,3-4H2
• InChI Key： PQYISUSRKMGKII-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=CC2=C1OCCO2

Computed Properties

• Exact Mass: 198.0083718Da
• Monoisotopic Mass: 198.0083718Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5Ų

Additional information on 1,4-Benzodioxin-6-carboxaldehyde, 5-chloro-2,3-dihydro-

Recent Advances in the Study of 1,4-Benzodioxin-6-carboxaldehyde, 5-chloro-2,3-dihydro- (CAS: 524005-39-8)

The compound 1,4-Benzodioxin-6-carboxaldehyde, 5-chloro-2,3-dihydro- (CAS: 524005-39-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzodioxin core and chloro-substituted aldehyde functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have developed novel synthetic routes to optimize the yield and purity of 1,4-Benzodioxin-6-carboxaldehyde, 5-chloro-2,3-dihydro-, which is critical for its application in drug discovery. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Pharmacological studies have revealed that 1,4-Benzodioxin-6-carboxaldehyde, 5-chloro-2,3-dihydro- exhibits notable activity in modulating specific biological pathways. For instance, preliminary in vitro assays suggest that the compound may interact with certain enzyme targets involved in inflammatory and neurodegenerative diseases. These findings have spurred further investigation into its mechanism of action and potential therapeutic applications.

In addition to its direct pharmacological effects, the compound has been explored as a building block for the development of new chemical entities. Its unique structural features make it a valuable scaffold for the design of inhibitors and modulators of various biological targets. Recent work has demonstrated its utility in the synthesis of analogs with enhanced potency and selectivity, paving the way for future drug candidates.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing research aims to address these gaps through comprehensive preclinical studies. The integration of computational modeling and experimental data is expected to provide deeper insights into the compound's behavior in biological systems.

In conclusion, 1,4-Benzodioxin-6-carboxaldehyde, 5-chloro-2,3-dihydro- (CAS: 524005-39-8) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Continued research efforts are likely to uncover new applications and optimize its therapeutic potential, making it a compound of significant interest for future studies.